Cas no 90069-99-1 (Thiocyanic acid, 3,4-bis(acetylamino)-2-thienyl ester)

• Product name: Thiocyanic acid, 3,4-bis(acetylamino)-2-thienyl ester
• CAS No: 90069-99-1
• MF: C₉H₉N₃O₂S₂
• MW: 255.316658735275
• CID: 794876
• PubChem ID: 15915513

Thiocyanic acid, 3,4-bis(acetylamino)-2-thienyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid, 3,4-bis(acetylamino)-2-thienyl ester
• (3,4-diacetamidothiophen-2-yl) thiocyanate
• DTXSID80579486
• 3,4-Diacetamidothiophen-2-yl thiocyanate
• 90069-99-1

• Inchi： InChI=1S/C9H9N3O2S2/c1-5(13)11-7-3-15-9(16-4-10)8(7)12-6(2)14/h3H,1-2H3,(H,11,13)(H,12,14)
• InChI Key： HNBXRTLOYHKDMI-UHFFFAOYSA-N
• SMILES： CC(=O)NC1=CSC(=C1NC(=O)C)SC#N

Computed Properties

• Exact Mass: 255.01361889g/mol
• Monoisotopic Mass: 255.01361889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 136Ų